Cas no 16015-58-0 (4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide)

4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide structure
16015-58-0 structure
Product name:4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide
CAS No:16015-58-0
MF:C15H11N3O2
MW:265.266742944717
CID:1339287
PubChem ID:2764706

4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide
    • 4-Oxo-3-oxa-6,7-diazabicyclo&lt
    • 3.3.0&gt
    • -oct-5-en
    • 4-Oxo-3-phenyl-2-[2-(N-methyl-piperidino-aethylmercapto]-3,4-dihydro-chinazolin
    • 4-oxo-3-phenyl-3,4-dihydro-phthalazine-1-carboxylic acid amide
    • 6H-Furo[3,4-c]pyrazol-6-one, 2,3,3a,4-tetrahydro-
    • CTK1I1401
    • 4-Oxo-3-phenyl-3,4-dihydro-phthalazin-1-carbonsaeure-amid
    • 3-Phenyl-4-phthalazon-1-carbonsaeureamid
    • 4-Oxo-3-phenyl-2-&lt
    • 2-(N-methyl-piperidino-aethylmercapto&gt
    • -3,4-dihydro-chinazolin
    • 2,3,3a,4-tetrahydro-furo[3,4-c]pyrazol-6-one
    • 4-Oxo-3-oxa-6,7-diazabicyclo< 3.3.0> -oct-5-en; 4-Oxo-3-phenyl-2-[2-(N-methyl-piperidino-aethylmercapto]-3,4-dihydro-chinazolin; 4-oxo-3-phenyl-3,4-dihydro-phthalazine-1-carboxylic acid amide; 6H-Furo[3,4-c]pyrazol-6-one, 2,3,3a,4-tetrahydro-; CTK1I1401; 4-Oxo-3-phenyl-3,4-dihydro-phthalazin-1-carbonsaeure-amid; 3-Phenyl-4-phthalazon-1-carbonsaeureamid; 4-Oxo-3-phenyl-2-< 2-(N-methyl-piperidino-aethylmercapto> -3,4-dihydro-c
    • AKOS015991631
    • 16015-58-0
    • 4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
    • 4-oxo-3-phenylphthalazine-1-carboxamide
    • MFCD00138576
    • Oprea1_704353
    • 10C-058
    • Inchi: InChI=1S/C15H11N3O2/c16-14(19)13-11-8-4-5-9-12(11)15(20)18(17-13)10-6-2-1-3-7-10/h1-9H,(H2,16,19)
    • InChI Key: VDJHBHYUQGBJQU-UHFFFAOYSA-N
    • SMILES: c1ccc(cc1)n2c(=O)c3ccccc3c(n2)C(=O)N

Computed Properties

  • Exact Mass: 265.085126602g/mol
  • Monoisotopic Mass: 265.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 475.7±28.0 °C at 760 mmHg
  • Flash Point: 241.5±24.0 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide Security Information

4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI69215-10mg
4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
16015-58-0 >95%
10mg
$241.00 2024-01-03
A2B Chem LLC
AI69215-500mg
4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
16015-58-0 >95%
500mg
$729.00 2024-01-03
A2B Chem LLC
AI69215-1g
4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
16015-58-0 >95%
1g
$1313.00 2024-01-03
A2B Chem LLC
AI69215-5mg
4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
16015-58-0 >95%
5mg
$215.00 2024-01-03
A2B Chem LLC
AI69215-1mg
4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxamide
16015-58-0 >95%
1mg
$202.00 2024-01-03

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